Cas no 2171935-34-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid
• CAS No: 2171935-34-3
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 5974189
• PubChem ID: 165518912
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid
• EN300-1286050
• 2171935-34-3

• Inchi： 1S/C23H27NO5/c1-23(2,14-28-3)20(12-21(25)26)24-22(27)29-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key： CMLDEFKAKYGGEZ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.18892296g/mol
• Monoisotopic Mass: 397.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid (CAS No. 2171935-34-3)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid (CAS No. 2171935-34-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). Its structural complexity, including the methoxy and dimethyl substituents, makes it valuable for designing peptides with enhanced stability and bioavailability.

The growing demand for custom peptide synthesis and bioconjugation has increased interest in derivatives like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171935-34-3 uses" to explore its role in drug discovery and biomaterials. Its compatibility with automated peptide synthesizers and resistance to racemization are key advantages highlighted in recent studies.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis due to its high yield and minimal byproduct formation. Questions like "How to optimize Fmoc deprotection?" or "Best practices for handling Fmoc-amino acids" are common among synthetic chemists. The methoxy-4,4-dimethylpentanoic acid backbone also contributes to improved peptide solubility, addressing challenges in hydrophobic peptide delivery.

From a technical perspective, CAS 2171935-34-3 requires storage under inert conditions to preserve its reactivity. Analytical techniques such as HPLC and mass spectrometry are essential for purity verification. The compound’s molecular weight (C₂₃H₂₇NO₅) and structural formula are critical for computational modeling in rational drug design.

Emerging applications in nanotechnology and targeted drug delivery further underscore its relevance. For instance, its incorporation into self-assembling peptides has been explored for tissue engineering scaffolds. Searches for "Fmoc-amino acid stability" or "2171935-34-3 suppliers" reflect its commercial and academic demand. Regulatory compliance with REACH and GMP standards ensures its safe use in GMP peptide production.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4,4-dimethylpentanoic acid represents a versatile tool for advancing biomedical research. Its combination of protecting group chemistry and tailored hydrophobicity positions it at the forefront of innovations in therapeutic peptide development and material science.